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Compound of Interest

Compound Name: (Z)-Hex-4-enal

Cat. No.: B1594683 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
cis-4-Hexenal is an unsaturated aldehyde that, along with its trans-isomer, is recognized as a

"green leaf volatile," contributing to the characteristic aroma of freshly cut grass and various

fruits and vegetables. Its unique chemical structure and sensory properties make it a subject of

interest in flavor chemistry, agriculture, and potentially in the study of biological signaling, given

the role of volatile organic compounds in intercellular communication. This technical guide

provides a comprehensive overview of the known physicochemical properties of cis-4-hexenal,

intended to serve as a foundational resource for researchers and professionals in drug

development and related scientific fields. All quantitative data is presented in a structured

format for clarity and ease of comparison.

Physicochemical Data
The following table summarizes the key physicochemical properties of cis-4-Hexenal. It is

important to note that some data, particularly the melting point, are estimated values due to the

limited availability of experimentally determined figures in peer-reviewed literature.
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Property Value Source(s)

Molecular Formula C₆H₁₀O [1][2]

Molecular Weight 98.14 g/mol [1][2]

Appearance Colorless liquid (estimated) [3]

Boiling Point

127.2 ± 9.0 °C (at 760 mmHg,

Predicted) 73.5 - 75 °C (at

13.33 kPa)

[1]

Melting Point -78 °C (estimate) [4]

Density 0.828 ± 0.06 g/cm³ (Predicted) [1]

Refractive Index 1.422 [1]

Solubility

Slightly soluble in water.

Soluble in acetic acid,

phthalate esters, ethers, and

most non-volatile oils.

[1]

Vapor Pressure 11.264 mmHg at 25°C [1]

Flash Point 17.965 °C [1]

CAS Number 4634-89-3 [1][3][5]

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry) for cis-4-

Hexenal are not readily available in the public domain. The data often found in spectral

databases pertains to its trans-isomer, (E)-4-Hexenal, or the related alcohol, cis-4-hexen-1-ol.

Researchers requiring definitive spectral characterization of cis-4-Hexenal will likely need to

perform their own analyses. For reference, spectral data for the trans-isomer is available and

can be used as a comparative tool.[6]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties of cis-

4-Hexenal are not extensively published. However, standard methodologies for characterizing
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similar volatile aldehydes are well-established. The following sections outline generalized

experimental workflows.

Determination of Boiling Point
The boiling point of a liquid aldehyde like cis-4-Hexenal can be determined using several

standard laboratory methods. A common and efficient technique is the Thiele tube method,

which requires a small sample volume.

Apparatus Setup Measurement

Sample Preparation:
Place cis-4-Hexenal in a fusion tube.

Capillary Insertion:
Insert an inverted sealed capillary tube.

Thermometer Attachment:
Attach the fusion tube to a thermometer.

Thiele Tube Assembly:
Place the assembly in a Thiele tube filled with oil.

Heating:
Gradually heat the side arm of the Thiele tube.

Begin Heating Observation:
Observe for a rapid and continuous stream of bubbles from the capillary.

Cooling & Recording:
Remove heat and record the temperature at which the liquid enters the capillary tube.

Bubbling Stops

Click to download full resolution via product page

Diagram 1: Workflow for Boiling Point Determination using the Thiele Tube Method.

Determination of Solubility
The solubility of cis-4-Hexenal in various solvents can be qualitatively and quantitatively

determined. A general qualitative procedure involves the direct mixing of the solute and solvent.
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Preparation

Observation and Classification

Dispense Solvent:
Add a known volume of the solvent to a test tube.

Add Solute:
Add a small, measured amount of cis-4-Hexenal.

Mixing:
Agitate the mixture thoroughly.

Observation:
Allow the mixture to settle and observe the number of phases.

Classification

Soluble
(One Phase)

Homogeneous

Insoluble
(Two Phases)

Heterogeneous

Click to download full resolution via product page

Diagram 2: General Workflow for Qualitative Solubility Determination.

Safety and Handling
cis-4-Hexenal is a flammable liquid and should be handled with appropriate safety precautions

in a well-ventilated area, away from ignition sources.[7] Standard personal protective
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equipment, including safety goggles, gloves, and a lab coat, should be worn. For detailed

safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Conclusion
This technical guide provides a summary of the currently available physicochemical data for

cis-4-Hexenal. While key properties have been compiled, the notable absence of detailed,

publicly available experimental spectral data highlights an area for future research. The

provided generalized experimental protocols offer a starting point for the in-house

determination of its properties. As a molecule of interest in various scientific domains, a more

complete characterization of cis-4-Hexenal will be invaluable for its future applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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